Cas no 383142-43-6 (1H-Indazole, 5-(1H-pyrrol-1-yl)-)

• Product Name: 1H-Indazole, 5-(1H-pyrrol-1-yl)-
• CAS No: 383142-43-6
• MF: C₁₁H₉N₃
• MW: 183.209261655807
• MDL: MFCD02665514
• CID: 5228430
• Update Time: 2026-03-07

1H-Indazole, 5-(1H-pyrrol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 5-(1H-pyrrol-1-yl)-

• MDL： MFCD02665514
• Inchi： 1S/C11H9N3/c1-2-6-14(5-1)10-3-4-11-9(7-10)8-12-13-11/h1-8H,(H,12,13)
• InChI Key： NBMNIXINRYBMQW-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(N3C=CC=C3)C=C2)C=N1

Computed Properties

• Exact Mass: 183.08
• Monoisotopic Mass: 183.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 33.6A^2

Additional information on 1H-Indazole, 5-(1H-pyrrol-1-yl)-

Exploring the Properties and Applications of 1H-Indazole, 5-(1H-pyrrol-1-yl)- (CAS No. 383142-43-6)

The compound 1H-indazole, 5-(1H-pyrrol-1-yl)- (CAS No. 383142-43-6) is a heterocyclic aromatic compound with a unique structure that combines indazole and pyrrole moieties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential applications. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent advancements related to this intriguing molecule.

Structural Insights and Physical Properties

1H-indazole, 5-(1H-pyrrol-1-yl)- features a fused bicyclic system consisting of an indazole ring (a benzene ring fused with an imidazole ring) and a pyrrole ring attached at the 5-position of the indazole. The molecule exhibits aromaticity due to the conjugated π-systems in both rings, which contribute to its stability and reactivity. The compound is typically synthesized via coupling reactions or cyclization processes involving appropriate precursors.

Recent studies have highlighted the importance of heterocyclic compounds like indazoles in drug discovery. The presence of nitrogen atoms in both rings enhances the molecule's ability to form hydrogen bonds and interact with biological targets, making it a promising candidate for therapeutic applications. Researchers have explored its potential as an anti-inflammatory agent, antifungal agent, and even as a component in anticancer drugs.

Synthesis and Chemical Modifications

The synthesis of 1H-indazole, 5-(1H-pyrrol-1-yl)- involves a series of well-defined chemical reactions. One common approach is the Ullmann coupling reaction, where aryl halides are coupled with pyrrole derivatives under catalytic conditions. Another method involves the cyclization of amino-containing precursors under acidic or basic conditions to form the indazole core.

Recent advancements in catalytic chemistry have enabled more efficient and selective syntheses of this compound. For instance, the use of palladium catalysts has significantly improved the yield and purity of indazoles in various synthetic pathways. These developments have facilitated large-scale production for both research and industrial applications.

Biological Activities and Therapeutic Potential

One of the most exciting aspects of 1H-indazole, 5-(1H-pyrrol-1-yl)- is its diverse biological activities. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Its ability to reduce inflammation makes it a potential candidate for treating conditions like arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, indazoles have also been investigated for their antifungal activity. Research indicates that pyrrole-containing indazoles can inhibit the growth of pathogenic fungi by disrupting cellular membranes or interfering with essential metabolic pathways. This property could be leveraged in developing new antifungal agents that are effective against drug-resistant strains.

Another promising area of research is the anticancer potential of indazoles. Preclinical studies have demonstrated that certain derivatives can induce apoptosis in cancer cells by modulating key signaling pathways such as MAPK/ERK and PI3K/AKT. The selective targeting of cancer cells while sparing healthy cells makes this compound a compelling candidate for anticancer therapy.

Applications in Materials Science

Beyond its biological applications, indazoles have found utility in materials science due to their electronic properties. The conjugated π-systems in these compounds make them suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent studies have explored the use of pyrrole-containing indazoles as hole transport materials in OLEDs, where they exhibit excellent charge transport properties and high stability under operational conditions.

The unique electronic properties of indazoles also make them candidates for use in photovoltaic devices. Researchers have investigated their ability to act as electron donors or acceptors in dye-sensitized solar cells (DSSCs), where they contribute to efficient charge separation and energy conversion.

Toxicological Considerations

While indazoles hold great promise for various applications, understanding their toxicity is crucial for safe usage. Recent toxicological studies have evaluated the acute and chronic toxicity profiles of pyrrole-containing indazoles, particularly focusing on their effects on liver function, kidney health, and hematological parameters.

Data from these studies suggest that indazoles exhibit low toxicity at therapeutic doses but may cause adverse effects at higher concentrations due to oxidative stress or mitochondrial dysfunction. These findings underscore the importance of optimizing dosing regimens when developing therapeutic agents based on these compounds.

The Future Outlook